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Compound of Interest

Compound Name: Remacemide

Cat. No.: B10762814 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

common challenges encountered when working with Remacemide in vitro, with a primary

focus on its solubility.

Frequently Asked Questions (FAQs)
Q1: What is Remacemide and what is its primary mechanism of action?

Remacemide is an anticonvulsant and neuroprotective agent. It functions as a low-affinity, non-

competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] It exerts its effect

by blocking the ion channel of the NMDA receptor complex.[4][5] Additionally, Remacemide
and its more potent active metabolite, the desglycine derivative (FPL 12495), also block

voltage-dependent sodium channels. Remacemide is often considered a prodrug, as its in vivo

effects are largely attributed to its metabolic conversion to FPL 12495.

Q2: What is the difference between Remacemide and Remacemide Hydrochloride?

Remacemide refers to the base form of the molecule (C17H20N2O). Remacemide
hydrochloride (C17H20N2O·HCl) is the salt form, which is more commonly used in research

due to its improved solubility in aqueous solutions. When preparing solutions, it is crucial to use

the correct molecular weight based on the form you are using.

Q3: In which solvents can I dissolve Remacemide Hydrochloride?
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Remacemide hydrochloride is soluble in water and dimethyl sulfoxide (DMSO). However, the

reported solubility values can vary. For cell culture experiments, it is common practice to

prepare a concentrated stock solution in DMSO and then dilute it to the final concentration in

the aqueous culture medium.

Q4: What is the recommended storage condition for Remacemide Hydrochloride?

It is recommended to store Remacemide hydrochloride in a desiccated environment at room

temperature.

Troubleshooting Guide: Overcoming Solubility
Issues
Issue 1: My Remacemide Hydrochloride is not
dissolving in water at the desired concentration.
Possible Cause & Solution:

While Remacemide hydrochloride is water-soluble, its solubility limit can be reached,

especially at higher concentrations. Reports on its aqueous solubility vary, with some sources

indicating solubility up to 100 mM, while others suggest lower limits like >10 mg/mL or 5 mg/mL

for a clear solution.

Protocol 1: Preparing Aqueous Stock Solutions

Refer to the manufacturer's certificate of analysis for batch-specific solubility data.

Start by adding a small amount of purified water to your Remacemide hydrochloride

powder.

Vortex or sonicate the solution gently to aid dissolution.

Gradually add more water until the desired concentration is reached, ensuring the solution

remains clear.

If precipitation occurs, you have exceeded the solubility limit. Prepare a new, less

concentrated solution.
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Issue 2: After diluting my DMSO stock solution in cell
culture medium, a precipitate forms.
Possible Cause & Solution:

This is a common issue when working with compounds that are significantly more soluble in an

organic solvent than in an aqueous medium. The final concentration of the organic solvent

(e.g., DMSO) in the cell culture medium is often too low to keep the compound in solution.

Protocol 2: Preparing Remacemide Hydrochloride for Cell Culture

Prepare a High-Concentration Stock in DMSO: Dissolve Remacemide hydrochloride in

100% DMSO to create a concentrated stock solution (e.g., 10-100 mM). Ensure complete

dissolution.

Serial Dilution: Instead of a single large dilution, perform one or more intermediate

dilutions in your cell culture medium. This gradual decrease in DMSO concentration can

help maintain solubility.

Final Dilution: Add the final diluted stock solution to your pre-warmed cell culture medium

dropwise while gently swirling the medium.

Control DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Consider Serum Content: The presence of serum (e.g., fetal bovine serum) in the culture

medium can sometimes help to stabilize hydrophobic compounds and prevent

precipitation.

Data Presentation
Table 1: Properties of Remacemide and Remacemide Hydrochloride
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Property Remacemide
Remacemide
Hydrochloride

Chemical Formula C17H20N2O C17H20N2O·HCl

Molecular Weight 268.36 g/mol 304.82 g/mol

CAS Number 128298-28-2 111686-79-4

Table 2: Reported Solubility of Remacemide Hydrochloride

Solvent Reported Solubility Source(s)

Water Soluble to 100 mM

>10 mg/mL

5 mg/mL (clear solution)

>2 mg/mL

DMSO >10 mg/mL
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Remacemide Mechanism of Action
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Workflow for In Vitro Cell Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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